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Compound of Interest

Compound Name: GLPG2938

Cat. No.: B15570106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock

solutions of GLPG2938, a potent and selective S1P2 antagonist, using Dimethyl Sulfoxide

(DMSO) as the solvent. Adherence to these protocols is crucial for ensuring the integrity,

stability, and reliable performance of GLPG2938 in downstream applications.

Physicochemical Properties and Solubility
GLPG2938 is a small molecule inhibitor with the following properties:

Property Value Reference

CAS Number 2130996-00-6 [1][2][3][4]

Molecular Formula C₂₀H₁₉F₆N₇O₂ [1][2][3]

Molecular Weight 503.40 g/mol [1][2][3]

Appearance White to off-white solid [3]

Solubility in DMSO 100 mg/mL (198.65 mM) [2][3]

Note: The dissolution of GLPG2938 in DMSO may require ultrasonication to achieve a clear

solution[2][3]. It is also important to use newly opened, anhydrous DMSO, as the hygroscopic

nature of DMSO can impact the solubility of the product[3].
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Experimental Protocol: Preparation of a 10 mM
GLPG2938 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GLPG2938 in DMSO.

Materials:

GLPG2938 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Preparation: Before starting, ensure the work area is clean and that all materials are readily

accessible. Allow the GLPG2938 powder and DMSO to equilibrate to room temperature.

Weighing: Carefully weigh out the desired amount of GLPG2938 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

5.034 mg of GLPG2938.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 503.40 g/mol = 5.034 mg

Dissolution:
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Add the weighed GLPG2938 powder to a sterile vial.

Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM solution with

5.034 mg of GLPG2938, this would be 1 mL.

Tightly cap the vial and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve after vortexing, place the

vial in an ultrasonic water bath for 5-10 minutes, or until the solution becomes clear[2][3].

Monitor the vial to ensure the cap remains secure.

Visual Inspection: Visually inspect the solution to ensure there are no visible particles or

precipitate. The solution should be clear and homogenous.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials[5][6].

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For short-term storage (up to 1 month), store the aliquots at -20°C[1][2][3].

For long-term storage (up to 6 months), store the aliquots at -80°C[2][3].

Workflow for Preparing GLPG2938 Stock Solution
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Caption: Workflow for the preparation of GLPG2938 stock solution in DMSO.
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Important Considerations and Best Practices
DMSO Quality: Always use high-purity, anhydrous DMSO to prevent compound degradation

and ensure maximum solubility[7]. DMSO is hygroscopic and will readily absorb moisture

from the air, which can affect experimental results[8][9].

Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to

compound degradation and precipitation. Aliquoting into single-use volumes is a critical step

to maintain the integrity of the compound[5].

Working Dilutions: When preparing working dilutions in aqueous buffers or cell culture media,

it is best to first make intermediate dilutions of the DMSO stock in DMSO before adding to

the aqueous solution. This helps to prevent precipitation of the compound[7]. The final

concentration of DMSO in cell-based assays should typically be kept below 0.5% to avoid

solvent-induced toxicity or off-target effects[5].

Safety Precautions: DMSO can readily penetrate the skin and may carry dissolved

substances with it[8]. Always wear appropriate personal protective equipment, including

gloves and safety glasses, when handling DMSO and GLPG2938. Work in a well-ventilated

area.

Storage and Stability
Proper storage is essential to maintain the stability and activity of GLPG2938.
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Form
Storage
Temperature

Duration
Important
Considerations

Solid Powder -20°C Up to 3 years
Keep in a dry, dark

place[1].

4°C Up to 2 years

DMSO Stock Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles[2]

[3].

-80°C Up to 6 months

Use tightly sealed

vials to prevent

moisture absorption[2]

[3][5].

By following these guidelines, researchers can ensure the preparation of high-quality

GLPG2938 stock solutions, leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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